Cas no 5469-16-9 (4-Hydroxydihydrofuran-2(3H)-one)

4-Hydroxydihydrofuran-2(3H)-one is a cyclic ester (lactone) with a hydroxyl functional group, making it a versatile intermediate in organic synthesis. Its five-membered ring structure and bifunctional reactivity (hydroxyl and carbonyl groups) enable its use in the preparation of fine chemicals, pharmaceuticals, and agrochemicals. The compound’s stability and compatibility with various reaction conditions, such as nucleophilic additions or ring-opening reactions, enhance its utility in constructing complex molecular frameworks. Additionally, its chiral center allows for stereoselective synthesis applications. This lactone is particularly valued for its role in producing biologically active compounds and as a precursor in asymmetric synthesis. Proper handling and storage are recommended due to its sensitivity to moisture and heat.
4-Hydroxydihydrofuran-2(3H)-one structure
5469-16-9 structure
Product name:4-Hydroxydihydrofuran-2(3H)-one
CAS No:5469-16-9
MF:C4H6O3
MW:102.088641643524
CID:85373
PubChem ID:95652

4-Hydroxydihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxydihydrofuran-2(3H)-one
    • (±)-β-Hydroxy-γ-butyrolactone
    • (+/-)-3-HYDROXY-GAMMA-BUTYROLACTONE
    • (+/-)-3-HYDROXY-γ-BUTYROLACTONE
    • 2(3H)-Furanone, dihydro-4-hydroxy-
    • (-)-(4S)-4,5-dihydro-4-hydroxyfuran-2(3H)-one
    • (±)-beta-Hydroxy-gaMMa-butyrolactone
    • (3S)-3-hydroxybutyrolactone
    • (n)-3-hydroxy
    • (S)-(-)-3,4-dihydroxybutanoic acid 1,4-lactone
    • (S)-(-)-3,4-dihydroxybutanoic acid lactone
    • 2-BroMobiphenyl
    • 3-HYDROXY--BUTYROLACTONE
    • 4-Hydroxydihydro-2(3H)-furanone
    • 4-HYDROXYDIHYDROFURAN-2-ONE
    • 4-hydroxyoxolan-2-one
    • Dihydro-4-hydroxy-2(3H)-furanone
    • beta-Hydroxybutyrolactone
    • 3,4-Dihydroxybutyric acid 1,4-lactone
    • beta-hydroxy-gamma-butyrolactone
    • SY002401
    • 0M94O5FN60
    • NS00001195
    • NSC 26907
    • 3,4-Dihydroxybutanoic acid gamma-lactone
    • A-Hydroxy-
    • SY109494
    • AKOS006228170
    • 3-HYDROXY-.GAMMA.-BUTYROLACTONE
    • MFCD00211248
    • (+/-)-beta-Hydroxy-gamma-butyrolactone
    • Q27236966
    • 3-hydroxybutyrolactone
    • A-butyrolactone
    • DTXSID00872986
    • NSC-26907
    • S-beta-Hydroxy-gamma-butyrolactone
    • 5469-16-9
    • SB45411
    • 3,4-DIHYDROXYBUTYRIC ACID .GAMMA.-LACTONE
    • MFCD00090014
    • NSC26907
    • FT-0640502
    • SB38494
    • AS-60546
    • 3,4-Dihydroxybutyric acid gamma-lactone
    • (S)-(-)-3-Hydroxy-g-butyrolactone
    • A830323
    • 4-Hydroxydihydro-2(3H)-furanone #
    • FT-0635748
    • 4-hydroxy-dihydrofuran-2(3H)-one
    • 131432-37-6
    • SY109477
    • AI3-05623
    • UNII-0M94O5FN60
    • Dihydro-4-hydroxy-2-(3H)-furanone
    • ( inverted exclamation markA)-
    • 3-hydroxy-gamma-butyrolactone
    • FT-0605326
    • SCHEMBL52211
    • BUTYRIC ACID, .BETA.,.GAMMA.-DIHYDROXY-, .GAMMA.-LACTONE
    • DB-052633
    • DB-018079
    • MDL： MFCD00090014
    • Inchi： InChI=1S/C4H6O3/c5-3-1-4(6)7-2-3/h3,5H,1-2H2
    • InChI Key： FUDDLSHBRSNCBV-UHFFFAOYSA-N
    • SMILES： C1C(COC1=O)O
    • BRN： 107670

Computed Properties

  • Exact Mass: 102.03200
  • Monoisotopic Mass: 102.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 46.5
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.393
  • Melting Point: 68 ºC
  • Boiling Point: 98-100°C 0,3mm
  • Flash Point: >110°C
  • Refractive Index: 1.4640
  • Water Partition Coefficient: Fully miscible in water.
  • PSA: 46.53000
  • LogP: -0.70580
  • Solubility: Not determined

4-Hydroxydihydrofuran-2(3H)-one Security Information

  • Hazard Category Code： 36/38
  • Safety Instruction： S26-S36
  • Safety Term：S26-S36
  • Risk Phrases：R36/38

4-Hydroxydihydrofuran-2(3H)-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Hydroxydihydrofuran-2(3H)-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H87780-25g
4-Hydroxydihydrofuran-2(3H)-one
 5469-16-9 96%
25g
 ¥3288.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H87780-5g
4-Hydroxydihydrofuran-2(3H)-one
 5469-16-9 96%
5g
 ¥808.0 2023-09-07
abcr
AB181105-5g
(+/-)-beta-Hydroxy-gamma-butyrolactone, 95%; .
 5469-16-9 95%
5g
 €1659.20 2025-02-19
abcr
AB181105-250mg
(+/-)-beta-Hydroxy-gamma-butyrolactone, 95%; .
 5469-16-9 95%
250mg
 €244.50 2025-02-19
Ambeed
A852533-5g
4-Hydroxydihydrofuran-2(3H)-one
 5469-16-9 98%
5g
 $846.0 2024-04-18
Aaron
AR003C2P-5g
4-Hydroxydihydrofuran-2(3H)-one
 5469-16-9 98%
5g
 $505.00 2025-02-13
1PlusChem
1P003BUD-1g
4-Hydroxydihydrofuran-2(3H)-one
 5469-16-9 95%
1g
 $365.00 2024-04-29
Aaron
AR003C2P-1g
4-Hydroxydihydrofuran-2(3H)-one
 5469-16-9 98%
1g
 $181.00 2025-02-13
Aaron
AR003C2P-100mg
4-Hydroxydihydrofuran-2(3H)-one
 5469-16-9 95%
100mg
 $67.00 2023-12-15
A2B Chem LLC
AB54517-1g
4-Hydroxydihydrofuran-2(3H)-one
 5469-16-9 95%
1g
 $322.00 2024-04-19

4-Hydroxydihydrofuran-2(3H)-one Production Method

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Amadis Chemical Company Limited
(CAS:5469-16-9)4-Hydroxydihydrofuran-2(3H)-one
A830323
Purity:99%
Quantity:5g
Price ($):761.0